2-(4-methyl-1H-indol-3-yl)ethanol
Description
2-(4-Methyl-1H-indol-3-yl)ethanol is an indole derivative featuring a hydroxylated ethyl side chain at the 3-position of the indole core and a methyl substituent at the 4-position. This compound belongs to a broader class of indole alcohols, which are of significant interest in medicinal chemistry due to their structural similarity to bioactive molecules like tryptophan and serotonin.
Properties
Molecular Formula |
C11H13NO |
|---|---|
Molecular Weight |
175.23 g/mol |
IUPAC Name |
2-(4-methyl-1H-indol-3-yl)ethanol |
InChI |
InChI=1S/C11H13NO/c1-8-3-2-4-10-11(8)9(5-6-13)7-12-10/h2-4,7,12-13H,5-6H2,1H3 |
InChI Key |
KZXCULTUCGGPEW-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C2C(=CC=C1)NC=C2CCO |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Variations
The following table compares 2-(4-methyl-1H-indol-3-yl)ethanol with structurally related indole derivatives, highlighting substituents, functional groups, and key properties:
*Inferred from analogs like 3l, which is an oil.
Key Observations:
- Functional Group Impact: The ethanol moiety (-CH₂CH₂OH) provides hydrogen-bonding capacity, enhancing solubility in polar solvents compared to phenyl-substituted analogs (e.g., 3l) or amide derivatives (e.g., 3a) .
- Biological Relevance: The thioether-pentanamide derivative () demonstrates potent hENaC activation, suggesting that indole ethanol derivatives could be tailored for ion channel modulation via functional group modifications .
Spectral and Analytical Data
- NMR Spectroscopy: For 2-(4-methyl-1H-indol-3-yl)-2-phenylethanol (3l), ¹H NMR signals include aromatic protons (δ 7.0–7.5 ppm) and ethanol protons (δ 3.5–4.0 ppm). The methyl group at C4 likely causes upfield shifts in adjacent protons .
- IR Spectroscopy : Hydroxyl stretches (~3200–3600 cm⁻¹) and indole N-H stretches (~3400 cm⁻¹) are characteristic of these compounds .
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